Cas no 606136-31-6 (Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI))

Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI) structure
606136-31-6 structure
Product Name:Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI)
CAS No:606136-31-6
MF:C16H23N3O6S2
MW:417.500321626663
CID:953173
PubChem ID:1428849
Update Time:2025-04-19

Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI)
    • [4-(Methylsulfonyl)-1-piperazinyl][4-(4-morpholinylsulfonyl)pheny l]methanone
    • 606136-31-6
    • PIPERAZINE, 1-(METHYLSULFONYL)-4-[4-(4-MORPHOLINYLSULFONYL)BENZOYL]-
    • DB-277658
    • Inchi: 1S/C16H23N3O6S2/c1-26(21,22)18-8-6-17(7-9-18)16(20)14-2-4-15(5-3-14)27(23,24)19-10-12-25-13-11-19/h2-5H,6-13H2,1H3
    • InChI Key: HZFPKIIZOPJFMV-UHFFFAOYSA-N
    • SMILES: S(C)(N1CCN(C(C2C=CC(=CC=2)S(N2CCOCC2)(=O)=O)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 417.103
  • Monoisotopic Mass: 417.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 121Ų
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